Cas no 168639-16-5 (Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate)

• Product Name: Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate
• CAS No: 168639-16-5
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 4703065
• Update Time: 2025-06-26

Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate
• Bionet2_001471
• MLS000694576
• HMS2651M13
• HMS1368D04
• STK785026
• ST087346
• SMR000333259
• BB 0241446
• ethyl [5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate
• A4045/0172486
• ethyl 2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-5-yl]acetate
• [5-(4-Chloro-phenyl)-2H-[1,2,4]triazol-3-yl]-ac etic acid ethyl ester
• Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate

• Inchi： 1S/C12H12ClN3O2/c1-2-18-11(17)7-10-14-12(16-15-10)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,14,15,16)
• InChI Key： PAFGUSGWIQASIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Topological Polar Surface Area: 67.9

Additional information on Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate

Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate: A Comprehensive Overview

Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate, also known by its CAS number 168639-16-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are widely studied for their versatile applications in drug design and material science. The structure of this compound is characterized by a triazole ring system substituted with a chlorophenyl group and an ethoxyacetyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate is notable for its triazole core, which is a five-membered ring containing three nitrogen atoms. The substitution pattern on the triazole ring plays a crucial role in determining its reactivity and biological activity. The presence of the chlorophenyl group introduces electron-withdrawing effects, enhancing the stability and reactivity of the molecule. Additionally, the ethoxyacetyl group serves as a protecting group for the hydroxyl functionality during synthetic processes.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of antifungal agents and anticancer drugs. The triazole moiety is known to exhibit strong interactions with biological targets such as enzymes and receptors, making it a promising scaffold for drug discovery. Furthermore, the chlorophenyl substitution enhances the lipophilicity of the molecule, which is an important property for drug candidates aiming to cross biological membranes.

In terms of synthesis, Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate can be prepared through various routes. One common method involves the reaction of 5-(4-chlorophenyl)-1H-1,2,4-triazole with ethoxyacetyl chloride in the presence of a base. This reaction proceeds via nucleophilic acylation at the nitrogen atom of the triazole ring. The reaction conditions are optimized to ensure high yields and purity of the product.

The physical properties of this compound are essential for its characterization and application. It has a molecular weight of approximately 308 g/mol and exists as a crystalline solid under standard conditions. The melting point is around 150°C, and it is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile.

From an environmental perspective, Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate has been studied for its biodegradability and ecotoxicological effects. Research indicates that under aerobic conditions, this compound undergoes microbial degradation over time. However, further studies are required to fully understand its impact on aquatic ecosystems.

In conclusion, Ethyl 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetate (CAS No. 168639-16-5) is a versatile compound with significant potential in pharmaceutical research and organic synthesis. Its unique structure and functional groups make it an ideal candidate for exploring new drug leads and advanced materials.